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Compound of Interest

Compound Name: 2,6-Dichloro-4-methylnicotinamide

Cat. No.: B1296418

An In-depth Technical Guide to 2,6-Dichloro-4-
methylnicotinamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
structure of 2,6-Dichloro-4-methylnicotinamide. The information is curated for researchers,
scientists, and professionals in the field of drug development.

Core Chemical Properties

2,6-Dichloro-4-methylnicotinamide is a substituted pyridine derivative. The presence of two
chlorine atoms and a methyl group on the pyridine ring, along with the nicotinamide functional
group, imparts specific chemical characteristics to the molecule. A summary of its key physical
and chemical properties is presented below.
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Property Value Source(s)
CAS Number 38841-54-2 [1]
Molecular Formula C7HeCI2N20 [1]
Molecular Weight 205.04 g/mol [1]

Melting Point 170-171 °C N/A
Boiing Point 129-132 °C (at 7 mmHg) 299.8 VA

°C (at 760 mmHg)

Density 1.448 g/cm3 N/A
Appearance Crystalline solid N/A

Purity Typically available at 296% [1]

Chemical Structure

The chemical structure of 2,6-Dichloro-4-methylnicotinamide consists of a pyridine ring

substituted at positions 2 and 6 with chlorine atoms, at position 4 with a methyl group, and at

position 3 with a carboxamide group.

Systematic IUPAC Name: 2,6-dichloro-4-methylpyridine-3-carboxamide

Structural Identifiers:

Identifier Type Value

SMILES CC1=CC(=C(C(=N1)CICI)C(=O)N
inChi INChI=1S/C7H6CI2N20/c1-3-2-4(8)11-
n

6(9)5(3)7(10)12/h2H,1H3,(H2,10,12)

Experimental Data and Protocols

Synthesis

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://www.calpaclab.com/2-6-dichloro-4-methylnicotinamide-min-96-1-gram/ala-d184228-1g
https://www.calpaclab.com/2-6-dichloro-4-methylnicotinamide-min-96-1-gram/ala-d184228-1g
https://www.calpaclab.com/2-6-dichloro-4-methylnicotinamide-min-96-1-gram/ala-d184228-1g
https://www.calpaclab.com/2-6-dichloro-4-methylnicotinamide-min-96-1-gram/ala-d184228-1g
https://www.benchchem.com/product/b1296418?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

While a specific, detailed experimental protocol for the synthesis of 2,6-Dichloro-4-
methylnicotinamide is not readily available in the public domain, a general synthetic approach
can be inferred from the preparation of structurally related compounds, such as other
chlorinated nicotinamides and nicotinonitriles. A plausible synthetic route would involve the
chlorination of a suitable precursor.

A general workflow for a potential synthesis is outlined below:

General Synthetic Workflow for 2,6-Dichloro-4-methylnicotinamide

Starting Material
(e.g., 4-methyl-2,6-dihydroxynicotinamide)

eagents

Chlorination
(e.g., with POCIs or PCls)

eaction Mixture

Aqueous Work-up
(Quenching and Extraction)

rude Product

Purification
(e.g., Recrystallization or Chromatography)

Purified Product

Final Product

(2,6-Dichloro-4-methylnicotinamide)
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Caption: A potential synthetic workflow for 2,6-Dichloro-4-methylnicotinamide.

Note on Experimental Protocols: Detailed experimental procedures, including specific reaction
conditions, stoichiometry, purification methods, and analytical characterization for 2,6-Dichloro-
4-methylnicotinamide, would require access to proprietary industrial synthesis literature or
dedicated laboratory development.

Biological Activity and Signaling Pathways

A comprehensive search of publicly available scientific literature and databases did not yield
any specific information regarding the biological activity, mechanism of action, or associated
signaling pathways for 2,6-Dichloro-4-methylnicotinamide. While one commercial supplier
classifies the compound as a "Protein Degrader Building Block," this is a broad categorization
and does not provide specific biological targets or pathways.[1]

Due to the lack of available data on its biological effects, it is not possible to provide diagrams
of signaling pathways or experimental workflows related to its biological function at this time.
Further research and screening are required to elucidate any potential biological roles of this
compound.

Safety Information

Safety data sheets (SDS) from commercial suppliers should be consulted for detailed handling
and safety information. As with any chlorinated organic compound, appropriate personal
protective equipment should be used when handling 2,6-Dichloro-4-methylnicotinamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1296418#2-6-dichloro-4-methylnicotinamide-
chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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